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Compound of Interest

Compound Name: Arborinine

Cat. No.: B190305 Get Quote

Essential Safety and Handling Guide for Arborinine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Arborinine. The following procedures and

recommendations are based on available data and general laboratory safety protocols.

Chemical and Physical Properties
A summary of the known quantitative data for Arborinine is presented below. It is important to

note that a comprehensive official Safety Data Sheet (SDS) with detailed toxicity and exposure

limit data was not readily available. One supplier, MedChemExpress, states that Arborinine is

not classified as a hazardous substance or mixture[1]. However, in the absence of complete

toxicological data, it is prudent to handle this compound with care, employing standard

laboratory safety practices.
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Property Value Source

Molecular Formula C₁₆H₁₅NO₄ [1][2][3][4]

Molecular Weight 285.29 g/mol [1][2][3]

CAS Number 5489-57-6 [1][2][5]

Melting Point 175 - 177.5 °C [2][3][6][7]

Boiling Point 508.4 °C (Predicted) [2][7]

Appearance Solid [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[5]

Storage Temperature

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

Recommended to store at 2°C

- 8°C with the container well

closed.[1][2]

Personal Protective Equipment (PPE)
When handling Arborinine, appropriate personal protective equipment should be worn to

minimize exposure, as comprehensive toxicity data is not available. The following PPE is

recommended based on general laboratory safety standards for handling solid chemical

compounds.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are essential to prevent skin

contact. Gloves should be inspected before use and changed immediately if contaminated.

[8][9]

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

dust particles and splashes.[8]
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Skin and Body Protection: A lab coat or long-sleeved shirt and long pants should be worn to

protect the skin.[8][10] For tasks with a higher risk of dust generation, disposable coveralls

may be considered.

Respiratory Protection: If handling large quantities or if there is a potential for aerosolization

of the powder, a respirator with a particulate filter (e.g., N95 or P2) should be used.[11] All

respiratory protection should be used in accordance with a comprehensive respiratory

protection program.

Operational Plans: Safe Handling Procedures
Adherence to the following procedural steps will help ensure the safe handling of Arborinine in

a laboratory setting.

Engineering Controls: Handle Arborinine in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Preventing Contamination: Avoid direct contact with the skin, eyes, and clothing.[1] Do not

eat, drink, or smoke in areas where Arborinine is handled.

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.

Use a spatula or other appropriate tools.

Housekeeping: Keep the work area clean. Promptly clean up any spills according to the spill

management protocol.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Arborinine
and before leaving the laboratory.[8]

Experimental Workflow: Handling Arborinine
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Caption: Experimental workflow for safely handling Arborinine.
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Disposal Plans
Proper disposal of Arborinine and contaminated materials is crucial to prevent environmental

contamination and potential harm to others.

Unused Product: Unused Arborinine should be disposed of as chemical waste. Consult

your institution's environmental health and safety (EHS) office for specific guidelines. Do not

dispose of it down the drain or in the regular trash.

Contaminated Materials: All disposable items that have come into contact with Arborinine,

such as gloves, paper towels, and pipette tips, should be collected in a designated, sealed

waste container and disposed of as chemical waste.

Empty Containers: Empty containers should be rinsed with an appropriate solvent (e.g.,

acetone or ethanol), and the rinsate collected as hazardous waste. The rinsed container can

then be disposed of according to local regulations.

Logical Relationship: Arborinine Waste Disposal
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Arborinine Waste Generated
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Caption: Decision tree for the proper disposal of Arborinine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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